Cas no 1346691-93-7 (5-(4-Chloro-3-fluorophenyl)nicotinamide)

• Product Name: 5-(4-Chloro-3-fluorophenyl)nicotinamide
• CAS No: 1346691-93-7
• MF: C₁₂H₈ClFN₂O
• MW: 250.656125068665
• CID: 1033618
• PubChem ID: 71303517
• Update Time: 2025-05-21

5-(4-Chloro-3-fluorophenyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chloro-3-fluorophenyl)nicotinamide
• 5-(4-Chloro-3-fluorophenyl)nicotimide
• 5-(4-chloro-3-fluorophenyl)pyridine-3-carboxamide
• DTXSID70744989
• 1346691-93-7

• Inchi： 1S/C12H8ClFN2O/c13-10-2-1-7(4-11(10)14)8-3-9(12(15)17)6-16-5-8/h1-6H,(H2,15,17)
• InChI Key： PEBXCRROIFIMFK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C1C=NC=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 250.0309187g/mol
• Monoisotopic Mass: 250.0309187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56Ų

Additional information on 5-(4-Chloro-3-fluorophenyl)nicotinamide

5-(4-Chloro-3-fluorophenyl)nicotinamide

The compound 5-(4-Chloro-3-fluorophenyl)nicotinamide (CAS No. 1346691-93-7) is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound is characterized by its unique structure, which combines a nicotinamide moiety with a substituted phenyl group. The presence of chlorine and fluorine substituents on the phenyl ring introduces distinct electronic and steric properties, making this compound a promising candidate for various applications.

Recent studies have highlighted the importance of 5-(4-Chloro-3-fluorophenyl)nicotinamide in the development of novel therapeutic agents. Its ability to modulate key cellular pathways has been extensively investigated, particularly in the context of neurodegenerative diseases and cancer. Researchers have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, which are critical for combating oxidative stress-associated disorders.

The synthesis of 5-(4-Chloro-3-fluorophenyl)nicotinamide involves a multi-step process that requires precise control over reaction conditions. The starting material is typically derived from a substituted aniline, which undergoes a series of transformations to introduce the nicotinamide group. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process, ensuring high yields and purity.

In terms of pharmacokinetics, 5-(4-Chloro-3-fluorophenyl)nicotinamide has shown favorable absorption profiles in preclinical models. Its ability to permeate cellular membranes efficiently suggests potential for oral administration, which is a significant advantage in drug development. Furthermore, preliminary toxicity studies indicate that this compound has a low toxicity profile, making it a safe candidate for further clinical evaluation.

The structural versatility of 5-(4-Chloro-3-fluorophenyl)nicotinamide also lends itself to applications beyond medicine. For instance, its electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of advanced materials for flexible displays and sensors. Researchers have explored its potential as an electron transport layer material, where its ability to facilitate charge separation has been proven to enhance device performance.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 5-(4-Chloro-3-fluorophenyl)nicotinamide. Using state-of-the-art molecular modeling techniques, scientists have been able to predict its binding affinities to various protein targets with high accuracy. These findings have significantly accelerated the drug discovery process by enabling rational design of more potent analogs.

In conclusion, 5-(4-Chloro-3-fluorophenyl)nicotinamide (CAS No. 1346691-93-7) represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent breakthroughs in synthesis and computational modeling, position it as a key player in the advancement of modern science and technology.